Cas no 2680766-66-7 (tert-butyl N-(4-aminophenyl)sulfamoyl-N-methylcarbamate)

• Product Name: tert-butyl N-(4-aminophenyl)sulfamoyl-N-methylcarbamate
• CAS No: 2680766-66-7
• MF: C₁₂H₁₉N₃O₄S
• MW: 301.361961603165
• CID: 5633499
• PubChem ID: 165934315
• Update Time: 2025-05-26

tert-butyl N-(4-aminophenyl)sulfamoyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(4-aminophenyl)sulfamoyl]-N-methylcarbamate
• 2680766-66-7
• EN300-28290575
• tert-butyl N-(4-aminophenyl)sulfamoyl-N-methylcarbamate

• Inchi： 1S/C12H19N3O4S/c1-12(2,3)19-11(16)15(4)20(17,18)14-10-7-5-9(13)6-8-10/h5-8,14H,13H2,1-4H3
• InChI Key： VNRXTMSJHDOTRJ-UHFFFAOYSA-N
• SMILES： S(NC1C=CC(=CC=1)N)(N(C)C(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 301.10962727g/mol
• Monoisotopic Mass: 301.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-(4-aminophenyl)sulfamoyl-N-methylcarbamate

tert-butyl N-(4-aminophenyl)sulfamoyl-N-methylcarbamate (CAS No. 2680766-66-7): A Comprehensive Overview

tert-butyl N-(4-aminophenyl)sulfamoyl-N-methylcarbamate (CAS No. 2680766-66-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents.

The chemical structure of tert-butyl N-(4-aminophenyl)sulfamoyl-N-methylcarbamate consists of a tert-butyl group, an amino-substituted phenyl ring, and a sulfamoyl and methylcarbamate functional groups. These structural elements contribute to its stability and reactivity, making it an attractive candidate for various chemical and biological studies.

Recent research has highlighted the importance of sulfonamide derivatives in the development of drugs targeting specific biological pathways. The sulfamoyl group in tert-butyl N-(4-aminophenyl)sulfamoyl-N-methylcarbamate is particularly noteworthy, as it can interact with key enzymes and receptors involved in disease processes. For instance, sulfonamides have been extensively studied for their antimicrobial properties, and their ability to inhibit dihydropteroate synthase (DHPS) is well-documented.

In the context of medicinal chemistry, tert-butyl N-(4-aminophenyl)sulfamoyl-N-methylcarbamate has shown promise as a lead compound for the development of new drugs. Its ability to modulate specific protein-protein interactions and enzymatic activities makes it a valuable tool in the discovery of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of enzymes involved in cancer progression, such as matrix metalloproteinases (MMPs) and kinases.

The tert-butyl group in tert-butyl N-(4-aminophenyl)sulfamoyl-N-methylcarbamate contributes to its lipophilicity and metabolic stability, which are crucial factors in drug design. This group can enhance the compound's ability to cross cell membranes and reach its target site effectively. Additionally, the tert-butyl group can improve the overall solubility and bioavailability of the molecule, making it more suitable for pharmaceutical applications.

The amino-substituted phenyl ring in tert-butyl N-(4-aminophenyl)sulfamoyl-N-methylcarbamate provides a platform for further functionalization and optimization. Researchers have utilized this structural feature to develop analogs with enhanced potency and selectivity. For example, modifications to the phenyl ring can lead to compounds with improved binding affinities to specific receptors or enzymes.

In clinical settings, the potential applications of tert-butyl N-(4-aminophenyl)sulfamoyl-N-methylcarbamate are diverse. Its ability to inhibit key enzymes involved in inflammatory processes makes it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Furthermore, its antimicrobial properties could be leveraged in the development of new antibiotics to combat drug-resistant bacteria.

The synthesis of tert-butyl N-(4-aminophenyl)sulfamoyl-N-methylcarbamate involves multi-step reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and protection-deprotection strategies. The choice of synthetic pathway depends on factors such as yield, purity, and scalability.

To ensure the safety and efficacy of compounds like tert-butyl N-(4-aminophenyl)sulfamoyl-N-methylcarbamate, rigorous preclinical testing is essential. This includes in vitro assays to evaluate cytotoxicity, enzyme inhibition, and receptor binding affinity. In vivo studies are also conducted to assess pharmacokinetics, pharmacodynamics, and toxicity profiles.

The future prospects for tert-butyl N-(4-aminophenyl)sulfamoyl-N-methylcarbamate are promising. Ongoing research aims to optimize its structure for improved therapeutic outcomes while minimizing side effects. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, with a focus on translating laboratory findings into clinical applications.

In conclusion, tert-butyl N-(4-aminophenyl)sulfamoyl-N-methylcarbamate (CAS No. 2680766-66-7) is a compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile properties make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to advance, this compound is likely to play an increasingly important role in the discovery of new drugs that improve human health.